Pitavastatin Acyl Glucuronide
Pitavastatin Acyl Glucuronide
Brand Name:
Vulcanchem
CAS No.:
574752-66-2
VCID:
VC0117219
InChI:
InChI=1S/C32H34FNO9/c33-18-9-7-16(8-10-18)27-21-3-1-2-4-24(21)34-28(17-5-6-17)22(27)12-11-19(35)13-20(36)14-26(37)43-25-15-23(32(41)42)29(38)31(40)30(25)39/h1-4,7-12,17,19-20,23,25,29-31,35-36,38-40H,5-6,13-15H2,(H,41,42)/b12-11+/t19-,20-,23?,25-,29-,30?,31?/m1/s1
SMILES:
C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)OC4CC(C(C(C4O)O)O)C(=O)O)O)O)C5=CC=C(C=C5)F
Molecular Formula:
C₃₁H₃₂FNO₁₀
Molecular Weight:
597.58
Pitavastatin Acyl Glucuronide
CAS No.: 574752-66-2
Reference Standards
VCID: VC0117219
Molecular Formula: C₃₁H₃₂FNO₁₀
Molecular Weight: 597.58
CAS No. | 574752-66-2 |
---|---|
Product Name | Pitavastatin Acyl Glucuronide |
Molecular Formula | C₃₁H₃₂FNO₁₀ |
Molecular Weight | 597.58 |
IUPAC Name | (2R,5R)-5-[(E,3R,5S)-7-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-3,5-dihydroxyhept-6-enoyl]oxy-2,3,4-trihydroxycyclohexane-1-carboxylic acid |
Standard InChI | InChI=1S/C32H34FNO9/c33-18-9-7-16(8-10-18)27-21-3-1-2-4-24(21)34-28(17-5-6-17)22(27)12-11-19(35)13-20(36)14-26(37)43-25-15-23(32(41)42)29(38)31(40)30(25)39/h1-4,7-12,17,19-20,23,25,29-31,35-36,38-40H,5-6,13-15H2,(H,41,42)/b12-11+/t19-,20-,23?,25-,29-,30?,31?/m1/s1 |
SMILES | C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)OC4CC(C(C(C4O)O)O)C(=O)O)O)O)C5=CC=C(C=C5)F |
Synonyms | 1-[(3R,5S,6E)-7-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3,5-dihydroxy-6-heptenoate] β-D-Glucopyranuronic Acid |
PubChem Compound | 129627383 |
Last Modified | Nov 11 2021 |
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